Lipophilicity Advantage Over N‑Ethyl and N‑Methyl Analogs
The target compound exhibits a computed LogP of 2.35, which is 0.39 log units higher than the N‑ethyl analog (LogP 1.97) and 0.78 log units higher than the N‑methyl analog (LogP 1.58) . This difference corresponds to an approximately 2.5‑fold and 6‑fold increase in predicted octanol‑water partition coefficient, respectively, placing the compound closer to the optimal lipophilicity range (LogP 2–3) for passive membrane permeability and oral bioavailability according to Lipinski's rule‑of‑five guidelines [1].
N‑ethyl 1.97
N‑methyl 1.58
Δ +0.39 / +0.78
| Evidence Dimension | Computed octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.3537 (XLogP3-AA = 2.5 for (S)-enantiomer) |
| Comparator Or Baseline | N-ethyl analog (CAS 1353946-49-2): LogP = 1.9652; N-methyl analog (CAS 1353982-82-7): LogP = 1.5751 |
| Quantified Difference | ΔLogP = +0.39 vs. N-ethyl; ΔLogP = +0.78 vs. N-methyl |
| Conditions | Computed by XLogP3 algorithm; values sourced from vendor-validated datasheets (LeYan) |
Why This Matters
Higher LogP within the 2–3 range predicts superior passive membrane diffusion compared to the more polar N‑ethyl and N‑methyl analogs, which is critical when selecting building blocks for CNS‑penetrant or cell‑permeable probe molecules.
- [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. doi:10.1016/S0169-409X(00)00129-0 View Source
